Cas no 21913-34-8 ((7S)-6,7-dihydro-7-methyl-5H-Cyclopenta[c]pyridine-4-carboxylic acid)

(7S)-6,7-dihydro-7-methyl-5H-Cyclopenta[c]pyridine-4-carboxylic acid structure
21913-34-8 structure
Product Name:(7S)-6,7-dihydro-7-methyl-5H-Cyclopenta[c]pyridine-4-carboxylic acid
CAS No:21913-34-8
MF:C10H11NO2
MW:177.199842691422
CID:1109169
PubChem ID:12300213
Update Time:2025-04-20

(7S)-6,7-dihydro-7-methyl-5H-Cyclopenta[c]pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (7S)-6,7-dihydro-7-methyl-5H-Cyclopenta[c]pyridine-4-carboxylic acid
    • Plantagonine
    • 21913-34-8
    • CHEBI:178979
    • Plantagonine, (-)-
    • (S)-7-Methyl-6,7-dihydro-5H-cyclopenta(C)pyridine-4-carboxylic acid
    • Q27290665
    • (7S)-7-methyl-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carboxylic acid
    • 5H-Cyclopenta(C)pyridine-4-carboxylic acid, 6,7-dihydro-7-methyl-, (S)-
    • U47Y65RF6Q
    • UNII-U47Y65RF6Q
    • (-)-Plantagonine
    • 5H-Cyclopenta(C)pyridine-4-carboxylic acid, 6,7-dihydro-7-methyl-, (7S)-
    • Inchi: 1S/C10H11NO2/c1-6-2-3-7-8(6)4-11-5-9(7)10(12)13/h4-6H,2-3H2,1H3,(H,12,13)/t6-/m0/s1
    • InChI Key: RLNQBGQGMYNOCX-LURJTMIESA-N
    • SMILES: OC(C1=CN=CC2=C1CC[C@@H]2C)=O

Computed Properties

  • Exact Mass: 177.078978594g/mol
  • Monoisotopic Mass: 177.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 50.2Ų
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